Cas no 14668-39-4 (3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester)

• Product Name: 3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester
• CAS No: 14668-39-4
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 185880
• PubChem ID: 278358
• Update Time: 2025-04-19

3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester
• 14668-39-4
• NSC-127890
• NSC127890

• Inchi： 1S/C9H14O4/c1-4-12-7(10)6-5-9(2,3)13-8(6)11/h6H,4-5H2,1-3H3
• InChI Key： ZBLCRMTYDQGIOK-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)CC1(C)C)=O

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 279.8°C at 760 mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.446
• PSA: 52.6
• LogP: 0.89120